Cas no 898783-85-2 ((3-chloro-4-fluorophenyl)-[4-[(4-methylpiperazin-1-yl)methyl]phenyl]methanone)

• Product Name: (3-chloro-4-fluorophenyl)-[4-[(4-methylpiperazin-1-yl)methyl]phenyl]methanone
• CAS No: 898783-85-2
• MF: C₁₉H₂₀ClFN₂O
• MW: 346.826307296753
• MDL: MFCD03841808
• CID: 1945518
• PubChem ID: 24724583
• Update Time: 2025-04-21

(3-chloro-4-fluorophenyl)-[4-[(4-methylpiperazin-1-yl)methyl]phenyl]methanone Chemical and Physical Properties

Names and Identifiers

• (3-chloro-4-fluorophenyl)-[4-[(4-methylpiperazin-1-yl)methyl]phenyl]methanone
• 3-CHLORO-4-FLUORO-4'-(4-METHYLPIPERAZIN-1-YLMETHYL)BENZOPHENONE
• CTK5G6127
• AG-H-66359
• KB-181623
• 3-chloro-4-fluoro-4'-(4-methylpiperazinomethyl) benzophenone
• MFCD03841808
• DTXSID80642982
• 3-chloro-4-fluoro-4'-(4-methylpiperazinomethyl)benzophenone
• AKOS016019987
• (3-Chloro-4-fluorophenyl){4-[(4-methyl-1-piperazinyl)methyl]phenyl}methanone
• (3-Chloro-4-fluorophenyl){4-[(4-methylpiperazin-1-yl)methyl]phenyl}methanone
• 898783-85-2

• MDL： MFCD03841808
• Inchi： 1S/C19H20ClFN2O/c1-22-8-10-23(11-9-22)13-14-2-4-15(5-3-14)19(24)16-6-7-18(21)17(20)12-16/h2-7,12H,8-11,13H2,1H3
• InChI Key： KLJXYUBNZXVVDZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C1C=CC(=CC=1)CN1CCN(C)CC1)=O)F

Computed Properties

• Exact Mass: 346.12500
• Monoisotopic Mass: 346.1248191Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• PSA: 23.55000
• LogP: 3.33330